(E)-N-(3-ethyl-6-methylbenzo[d]thiazol-2(3H)-ylidene)-3,5-dimethoxybenzamide

• IUPAC Name: N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C19H20N2O3S/c1-5-21-16-7-6-12(2)8-17(16)25-19(21)20-18(22)13-9-14(23-3)11-15(10-13)24-4/h6-11H,5H2,1-4H3
• InChI Key: KRDKGMNMTPHXIL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C)SC1=NC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

(E)-N-(3-ethyl-6-methylbenzo[d]thiazol-2(3H)-ylidene)-3,5-dimethoxybenzamide, commonly known as EMBT, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. EMBT belongs to the class of benzothiazole derivatives, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

Thiazole Derivatives in Medicinal Chemistry

• Antioxidant and Anti-inflammatory Properties : Thiazole derivatives, including benzothiazoles, have been studied for their antioxidant and anti-inflammatory activities. For instance, novel thiazole compounds have been synthesized and evaluated for in vitro antioxidant and anti-inflammatory activities, indicating the potential therapeutic applications of these compounds in managing oxidative stress and inflammation-related disorders (Raut et al., 2020).

• Antibacterial Activity : The antibacterial properties of thiazole and its derivatives have been extensively reviewed, demonstrating significant activity against various bacteria and pathogens. This highlights the role of thiazole compounds in developing new antimicrobial agents to address antibiotic resistance challenges (Mohanty et al., 2021).

• Enzymatic Remediation of Organic Pollutants : Thiazole derivatives have also been implicated in the enzymatic treatment of organic pollutants, showcasing their potential in environmental bioremediation efforts. Enzymes, in conjunction with thiazole-based redox mediators, can enhance the degradation efficiency of recalcitrant compounds in wastewater, offering an eco-friendly approach to managing industrial pollutants (Husain & Husain, 2007).

• Synthetic Approaches and Biological Interest : The synthesis and biological importance of thiazole compounds, including their role in medicinal chemistry, have been reviewed, emphasizing the diverse biological activities associated with thiazole derivatives. These compounds serve as important scaffolds for developing new therapeutic agents with varied pharmacological properties (Rosales-Hernández et al., 2022).